N1-(3-chloro-4-fluorophenyl)-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(3-chloro-4-fluorophenyl)-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C24H28ClFN4O2 and its molecular weight is 458.96. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Neurokinin-1 Receptor Antagonism
Research into similar compounds has highlighted their potential as neurokinin-1 (NK1) receptor antagonists. These compounds are studied for their effectiveness in pre-clinical tests relevant to clinical efficacy in emesis and depression. The design of these molecules aims to achieve a high affinity, orally active antagonism with long central duration of action, a characteristic crucial for therapeutic applications in managing nausea and depressive disorders (Harrison et al., 2001).
Ligand Mediated Unique Coordination Chemistry
The study of ligands similar to the one described in the inquiry reveals their role in unique coordination chemistry, especially concerning copper (II). These investigations provide insights into how variations in the ligand structure, such as the presence of fluorophenyl groups, affect the coordination chemistry, magnetic properties, and nuclearity of the resultant complexes. This research has implications for understanding the fundamental aspects of metal-ligand interactions, which could be pivotal in developing new materials or catalytic processes (Majumder et al., 2016).
Synthesis and Cytotoxic Effect of Novel Derivatives
Studies on structurally related compounds, involving the synthesis of novel derivatives and their cytotoxic effects, are crucial for discovering potential therapeutic agents. These research efforts aim to identify compounds with significant inhibitory effects on tumor cell lines, which could lead to the development of new anticancer drugs. Such studies also explore the synthesis of these compounds and their mechanism of action at the molecular level (Flefel et al., 2015).
Molecular Interaction with CB1 Cannabinoid Receptor
The interaction of compounds with the CB1 cannabinoid receptor has been a subject of scientific research, focusing on understanding the molecular basis of this interaction. Such studies are important for the development of drugs targeting the endocannabinoid system, which could have applications in treating a variety of conditions, including pain, addiction, and metabolic disorders (Shim et al., 2002).
Anti-Acetylcholinesterase Activity
Research into compounds with a piperidine structure has shown potential for anti-acetylcholinesterase (anti-AChE) activity, which is relevant for treating neurodegenerative diseases such as Alzheimer's. The development of these compounds involves understanding their structure-activity relationships and their ability to inhibit AChE, a key enzyme involved in neurotransmission (Sugimoto et al., 1992).
Properties
IUPAC Name |
N'-(3-chloro-4-fluorophenyl)-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-piperidin-1-ylethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28ClFN4O2/c1-29-12-9-17-13-16(5-8-21(17)29)22(30-10-3-2-4-11-30)15-27-23(31)24(32)28-18-6-7-20(26)19(25)14-18/h5-8,13-14,22H,2-4,9-12,15H2,1H3,(H,27,31)(H,28,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVWPPXGEWUWRQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NC3=CC(=C(C=C3)F)Cl)N4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28ClFN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.